Cas no 2137987-16-5 (3-(Thiophen-2-yl)furan-2-sulfonyl fluoride)

• Product Name: 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride
• CAS No: 2137987-16-5
• MF: C₈H₅FO₃S₂
• MW: 232.251903295517
• CID: 5836463
• PubChem ID: 165864889
• Update Time: 2025-05-24

3-(Thiophen-2-yl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)furan-2-sulfonyl fluoride
• EN300-713220
• 2137987-16-5
• 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride

• Inchi： 1S/C8H5FO3S2/c9-14(10,11)8-6(3-4-12-8)7-2-1-5-13-7/h1-5H
• InChI Key： YEGFSUCUYWCERE-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CC=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 231.96641453g/mol
• Monoisotopic Mass: 231.96641453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride

Introduction to 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride (CAS No. 2137987-16-5)

3-(Thiophen-2-yl)furan-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. With the CAS number 2137987-16-5, this compound represents a fascinating intersection of heterocyclic chemistry and fluorinated sulfonyl fluorides, which are widely recognized for their role in medicinal chemistry. The presence of both thiophene and furan moieties in its molecular structure endows it with distinct reactivity and potential utility in the synthesis of bioactive molecules.

The compound's structure consists of a furan ring substituted at the 2-position with a sulfonyl fluoride group, which is further connected to a thiophene ring at the 2-position. This arrangement creates a molecule with multiple reactive sites, making it a valuable intermediate in the development of novel pharmaceutical agents. The sulfonyl fluoride moiety, in particular, is known for its ability to participate in nucleophilic substitution reactions, which can be leveraged to introduce various functional groups into the molecule. This characteristic has made 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride a popular choice for synthetic chemists working on drug discovery projects.

In recent years, there has been growing interest in the use of fluorinated sulfonyl fluorides as key building blocks in medicinal chemistry. These compounds are often employed in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents due to their ability to enhance binding affinity and metabolic stability. The specific combination of thiophene and furan rings in 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride adds an additional layer of complexity and reactivity, which can be exploited to develop highly selective and potent pharmacological entities.

One of the most compelling aspects of 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride is its potential application in the synthesis of heterocyclic derivatives that exhibit significant biological activity. For instance, researchers have explored its use in creating novel sulfonamides and thioureas, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both sulfur and oxygen atoms in its structure allows for diverse chemical transformations, including oxidation, reduction, and coupling reactions, which can be tailored to produce specific pharmacophores.

Recent studies have highlighted the role of 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as proteases and kinases are critical targets in drug design due to their involvement in numerous physiological processes. By incorporating this compound into synthetic strategies, chemists can design molecules that selectively inhibit these enzymes, thereby modulating disease-related pathways. The ability to fine-tune the electronic and steric properties of 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride allows for the creation of highly tailored inhibitors with improved pharmacokinetic profiles.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, its participation in metal-catalyzed cross-coupling reactions has been extensively investigated. These reactions are fundamental to modern organic synthesis and have enabled the construction of complex molecular architectures from simpler precursors. By using 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride as a starting material or intermediate, researchers can access novel heterocyclic compounds that might otherwise be difficult to synthesize using traditional approaches.

In addition to its synthetic utility, 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride has shown promise in materials science applications. Fluorinated sulfonyl fluorides are known for their ability to enhance material properties such as thermal stability and chemical resistance. This has led to their incorporation into advanced polymers and coatings that require high performance under harsh conditions. The unique structural features of this compound make it an attractive candidate for developing next-generation materials with enhanced functionality.

The growing body of research on 3-(Thiophen-2-yl)furan-2-sulfonyl fluoride underscores its importance as a versatile chemical entity with broad applications across multiple disciplines. As synthetic methodologies continue to evolve, it is likely that this compound will play an even greater role in the discovery and development of new drugs, materials, and technologies. Its unique combination of structural features and reactivity makes it a compelling subject for further investigation by researchers worldwide.